Cas no 2137561-91-0 (Sodium 5-(ethoxycarbonyl)-2-methoxybenzene-1-sulfinate)

• Product Name: Sodium 5-(ethoxycarbonyl)-2-methoxybenzene-1-sulfinate
• CAS No: 2137561-91-0
• MF: C₁₀H₁₁NaO₅S
• MW: 266.246113061905
• CID: 5883249
• PubChem ID: 165449785
• Update Time: 2025-05-22

Sodium 5-(ethoxycarbonyl)-2-methoxybenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-723789
• 2137561-91-0
• sodium 5-(ethoxycarbonyl)-2-methoxybenzene-1-sulfinate
• Sodium 5-(ethoxycarbonyl)-2-methoxybenzene-1-sulfinate

• Inchi： 1S/C10H12O5S.Na/c1-3-15-10(11)7-4-5-8(14-2)9(6-7)16(12)13;/h4-6H,3H2,1-2H3,(H,12,13);/q;+1/p-1
• InChI Key： FPEDJMKBJGYWJG-UHFFFAOYSA-M
• SMILES： S(C1C=C(C(=O)OCC)C=CC=1OC)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 266.02248890g/mol
• Monoisotopic Mass: 266.02248890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.9Ų

Additional information on Sodium 5-(ethoxycarbonyl)-2-methoxybenzene-1-sulfinate

Sodium 5-(ethoxycarbonyl)-2-methoxybenzene-1-sulfinate (CAS No: 2137561-91-0)

The compound Sodium 5-(ethoxycarbonyl)-2-methoxybenzene-1-sulfinate, identified by the CAS number 2137561-91-0, is a specialized organic compound with significant applications in various industries. This compound belongs to the class of sulfonates, which are widely used in pharmaceuticals, agrochemicals, and specialty chemicals due to their versatile properties and reactivity.

The molecular structure of Sodium 5-(ethoxycarbonyl)-2-methoxybenzene-1-sulfinate consists of a benzene ring substituted with three functional groups: an ethoxycarbonyl group at position 5, a methoxy group at position 2, and a sulfinate group at position 1. The sulfinate group (-SO3Na) is the sodium salt of a sulfonic acid, making this compound water-soluble and suitable for various aqueous applications. The ethoxycarbonyl group introduces ester functionality, which can participate in nucleophilic substitutions or other reactions depending on the chemical environment. The methoxy group at position 2 provides electron-donating effects, influencing the reactivity of the molecule and potentially enhancing its stability under certain conditions.

Recent studies have highlighted the potential of Sodium 5-(ethoxycarbonyl)-2-methoxybenzene-1-sulfinate as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in the construction of complex heterocyclic frameworks, which are essential components of many pharmaceutical agents. The sulfinate group serves as a good leaving group in substitution reactions, facilitating the formation of diverse products with high yields and selectivity.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic aromatic substitution or coupling reactions. One common approach involves the reaction of a suitable benzene derivative with sulfur trioxide in the presence of sodium hydroxide to form the sulfonic acid, followed by neutralization to yield the sodium salt. Subsequent functionalization steps introduce the ethoxycarbonyl and methoxy groups at specific positions on the aromatic ring.

The application of Sodium 5-(ethoxycarbonyl)-2-methoxybenzene-1-sulfinate extends beyond pharmaceuticals. It has been investigated for its potential use in agrochemicals, particularly as an intermediate in herbicide synthesis. Its ability to undergo various transformations makes it a valuable building block for developing compounds with desired biological activities.

From an environmental perspective, understanding the fate and behavior of Sodium 5-(ethoxycarbonyl)-2-methoxybenzene-1-sulfinate in different ecosystems is crucial for assessing its safety and sustainability. Recent eco-toxicological studies have focused on its biodegradation pathways and potential impact on aquatic organisms. These studies are essential for ensuring that its use aligns with global regulations aimed at minimizing environmental impact.

In conclusion, Sodium 5-(ethoxycarbonyl)-2-methoxybenzene-1-sulfinate (CAS No: 2137561-91-0) is a versatile compound with promising applications across multiple industries. Its unique structure and functional groups make it an attractive candidate for further research and development in creating innovative chemical products.